3-(2-methoxyphenyl)-N-{2-oxo-2-[2-(2-thienylmethylene)hydrazino]ethyl}acrylamide

• IUPAC Name: (E)-3-(2-methoxyphenyl)-N-[2-oxo-2-[(2E)-2-(thiophen-2-ylmethylidene)hydrazinyl]ethyl]prop-2-enamide
• InChI: InChI=1S/C17H17N3O3S/c1-23-15-7-3-2-5-13(15)8-9-16(21)18-12-17(22)20-19-11-14-6-4-10-24-14/h2-11H,12H2,1H3,(H,18,21)(H,20,22)/b9-8+,19-11+
• InChI Key: DWRPBMPYQZTCIZ-GLJSKRTFSA-N
• Canonical SMILES: COC1=CC=CC=C1C=CC(=O)NCC(=O)NN=CC2=CC=CS2
• Isomeric SMILES: COC1=CC=CC=C1/C=C/C(=O)NCC(=O)N/N=C/C2=CC=CS2
• Molecular Formula: C17H17N3O3S
• Molecular Weight: 343.4 g/mol

Description

3-(2-methoxyphenyl)-N-{2-oxo-2-[2-(2-thienylmethylene)hydrazino]ethyl}acrylamide, also known as MTAA, is a synthetic compound that has been extensively studied for its potential applications in scientific research. It is a member of the acrylamide family of compounds, which are widely used in various fields such as chemistry, biology, and medicine.

Mechanism of Action

The mechanism of action of 3-(2-methoxyphenyl)-N-{2-oxo-2-[2-(2-thienylmethylene)hydrazino]ethyl}acrylamide is not fully understood, but studies have shown that it works by inhibiting the activity of various enzymes and proteins that are involved in cancer cell growth and proliferation. 3-(2-methoxyphenyl)-N-{2-oxo-2-[2-(2-thienylmethylene)hydrazino]ethyl}acrylamide has been shown to inhibit the activity of histone deacetylases (HDACs), which are enzymes that play a key role in regulating gene expression in cancer cells. 3-(2-methoxyphenyl)-N-{2-oxo-2-[2-(2-thienylmethylene)hydrazino]ethyl}acrylamide has also been shown to inhibit the activity of heat shock protein 90 (HSP90), which is a protein that is involved in cancer cell survival and proliferation.
Biochemical and Physiological Effects:
3-(2-methoxyphenyl)-N-{2-oxo-2-[2-(2-thienylmethylene)hydrazino]ethyl}acrylamide has been shown to have a number of biochemical and physiological effects. Studies have shown that 3-(2-methoxyphenyl)-N-{2-oxo-2-[2-(2-thienylmethylene)hydrazino]ethyl}acrylamide can induce apoptosis in cancer cells by activating various apoptotic pathways. 3-(2-methoxyphenyl)-N-{2-oxo-2-[2-(2-thienylmethylene)hydrazino]ethyl}acrylamide has also been shown to inhibit the growth and proliferation of cancer cells by inducing cell cycle arrest at various stages of the cell cycle. Additionally, 3-(2-methoxyphenyl)-N-{2-oxo-2-[2-(2-thienylmethylene)hydrazino]ethyl}acrylamide has been shown to have anti-inflammatory properties and can inhibit the activity of various inflammatory cytokines.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-(2-methoxyphenyl)-N-{2-oxo-2-[2-(2-thienylmethylene)hydrazino]ethyl}acrylamide in lab experiments is its potent anti-cancer properties. 3-(2-methoxyphenyl)-N-{2-oxo-2-[2-(2-thienylmethylene)hydrazino]ethyl}acrylamide has been shown to be effective against a wide range of cancer cell lines, making it a valuable tool for cancer research. Additionally, 3-(2-methoxyphenyl)-N-{2-oxo-2-[2-(2-thienylmethylene)hydrazino]ethyl}acrylamide is relatively easy to synthesize and can be produced in large quantities. However, one of the limitations of using 3-(2-methoxyphenyl)-N-{2-oxo-2-[2-(2-thienylmethylene)hydrazino]ethyl}acrylamide in lab experiments is its potential toxicity. 3-(2-methoxyphenyl)-N-{2-oxo-2-[2-(2-thienylmethylene)hydrazino]ethyl}acrylamide has been shown to be toxic to normal cells at high concentrations, which can limit its use in certain experiments.

Future Directions

There are a number of future directions for research on 3-(2-methoxyphenyl)-N-{2-oxo-2-[2-(2-thienylmethylene)hydrazino]ethyl}acrylamide. One area of research is the development of more potent and selective analogs of 3-(2-methoxyphenyl)-N-{2-oxo-2-[2-(2-thienylmethylene)hydrazino]ethyl}acrylamide that can target specific types of cancer cells. Another area of research is the development of novel drug delivery systems for 3-(2-methoxyphenyl)-N-{2-oxo-2-[2-(2-thienylmethylene)hydrazino]ethyl}acrylamide that can improve its efficacy and reduce its toxicity. Additionally, further studies are needed to better understand the mechanism of action of 3-(2-methoxyphenyl)-N-{2-oxo-2-[2-(2-thienylmethylene)hydrazino]ethyl}acrylamide and its potential applications in other fields of scientific research.

Synthesis Methods

3-(2-methoxyphenyl)-N-{2-oxo-2-[2-(2-thienylmethylene)hydrazino]ethyl}acrylamide can be synthesized using a multi-step process that involves the reaction of various chemical reagents. The first step involves the reaction of 2-methoxybenzaldehyde with thiosemicarbazide to form 2-(2-methoxyphenyl)hydrazinecarbothioamide. The second step involves the reaction of the resulting compound with 2-bromoacetylacetone to form 2-(2-methoxyphenyl)-N-(2-oxo-2-hydroxyethyl)hydrazinecarbothioamide. The final step involves the reaction of the resulting compound with 2-thienylmethylenehydrazine to form 3-(2-methoxyphenyl)-N-{2-oxo-2-[2-(2-thienylmethylene)hydrazino]ethyl}acrylamide.

Scientific Research Applications

3-(2-methoxyphenyl)-N-{2-oxo-2-[2-(2-thienylmethylene)hydrazino]ethyl}acrylamide has been extensively studied for its potential applications in various fields of scientific research. One of the most promising applications of 3-(2-methoxyphenyl)-N-{2-oxo-2-[2-(2-thienylmethylene)hydrazino]ethyl}acrylamide is in the field of cancer research. Studies have shown that 3-(2-methoxyphenyl)-N-{2-oxo-2-[2-(2-thienylmethylene)hydrazino]ethyl}acrylamide has potent anti-cancer properties and can induce apoptosis in cancer cells. 3-(2-methoxyphenyl)-N-{2-oxo-2-[2-(2-thienylmethylene)hydrazino]ethyl}acrylamide has also been shown to inhibit the growth and proliferation of cancer cells, making it a potential candidate for cancer therapy.